Cas no 68727-50-4 (7-(4,5-dimethoxy-2-methyl-naphthalen-1-yl)-1,3-dimethyl-isoquinolin-8-ol)

68727-50-4 structure
Product name:7-(4,5-dimethoxy-2-methyl-naphthalen-1-yl)-1,3-dimethyl-isoquinolin-8-ol
7-(4,5-dimethoxy-2-methyl-naphthalen-1-yl)-1,3-dimethyl-isoquinolin-8-ol Chemical and Physical Properties
Names and Identifiers
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- 7-(4,5-dimethoxy-2-methyl-naphthalen-1-yl)-1,3-dimethyl-isoquinolin-8-ol
- Dioncophyllein A
- ent-dioncophylleine A
- Tetrahydrotriphyophyllin
- 7-(4,5-dimethoxy-2-methylnaphthalen-1-yl)-1,3-dimethyl-2H-isoquinolin-8-one
- 68727-50-4
- 7-(4,5-Dimethoxy-2-methylnaphthalen-1-yl)-1,3-dimethylisoquinolin-8-ol
- 8-Isoquinolinol, 7-(4,5-dimethoxy-2-methyl-1-naphthalenyl)-1,3-dimethyl-
- CHEMBL518407
- DTXSID20469655
- 7,1'-coupled ent-dioncophylleine A
-
- Inchi: InChI=1S/C24H23NO3/c1-13-11-20(28-5)23-17(7-6-8-19(23)27-4)21(13)18-10-9-16-12-14(2)25-15(3)22(16)24(18)26/h6-12,26H,1-5H3
- InChI Key: JTZHYHRJMAAGGY-UHFFFAOYSA-N
- SMILES: CC1=CC(=C2C(=C1C3=C(C4=C(C=C3)C=C(N=C4C)C)O)C=CC=C2OC)OC
Computed Properties
- Exact Mass: 373.16779360g/mol
- Monoisotopic Mass: 373.16779360g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 3
- Complexity: 528
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.6Ų
- XLogP3: 5.7
7-(4,5-dimethoxy-2-methyl-naphthalen-1-yl)-1,3-dimethyl-isoquinolin-8-ol Related Literature
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F. Aguilera-Granja,L. C. Balbás,A. Vega Phys. Chem. Chem. Phys., 2017,19, 3366-3383
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Y.-B. Wang,T.-H. Pan,Q. Liang,X.-H. Huang,S.-T. Wu,C.-C. Huang CrystEngComm, 2010,12, 3886-3893
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Fred van Rantwijk,Francesco Secundo,Roger A. Sheldon Green Chem., 2006,8, 282-286
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